5-{[3-(ethoxycarbonyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl]amino}-5-oxopentanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-{[3-(ethoxycarbonyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl]amino}-5-oxopentanoic acid, also known as ECTA, is a novel compound that has gained significant attention in the scientific community due to its potential applications in drug development. ECTA belongs to the class of cyclic peptides and has a unique chemical structure that makes it a promising candidate for the development of new drugs.
Mechanism of Action
The mechanism of action of 5-{[3-(ethoxycarbonyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl]amino}-5-oxopentanoic acid is not fully understood. However, it is believed to work by binding to specific receptors in the body and modulating their activity. 5-{[3-(ethoxycarbonyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl]amino}-5-oxopentanoic acid has been found to bind to the CXCR4 receptor, which is involved in the regulation of the immune system and the growth of cancer cells. By binding to this receptor, 5-{[3-(ethoxycarbonyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl]amino}-5-oxopentanoic acid may inhibit the growth of cancer cells and reduce inflammation in the body.
Biochemical and physiological effects:
5-{[3-(ethoxycarbonyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl]amino}-5-oxopentanoic acid has been found to have a range of biochemical and physiological effects. It has been shown to modulate the immune system, reduce inflammation, and inhibit the growth of cancer cells. 5-{[3-(ethoxycarbonyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl]amino}-5-oxopentanoic acid has also been found to have anti-viral properties and may be useful in the treatment of HIV and other viral infections.
Advantages and Limitations for Lab Experiments
5-{[3-(ethoxycarbonyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl]amino}-5-oxopentanoic acid has several advantages for lab experiments. It has a unique chemical structure that makes it a promising candidate for drug development. 5-{[3-(ethoxycarbonyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl]amino}-5-oxopentanoic acid has been found to have a range of biological activities, which makes it a versatile compound for scientific research. However, the synthesis of 5-{[3-(ethoxycarbonyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl]amino}-5-oxopentanoic acid is a complex process that requires expertise in organic chemistry. This may limit its use in some labs.
Future Directions
There are several future directions for 5-{[3-(ethoxycarbonyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl]amino}-5-oxopentanoic acid research. One potential area of research is the development of 5-{[3-(ethoxycarbonyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl]amino}-5-oxopentanoic acid-based drugs for the treatment of cancer, HIV, and other viral infections. Another area of research is the study of 5-{[3-(ethoxycarbonyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl]amino}-5-oxopentanoic acid's mechanism of action and its interaction with specific receptors in the body. Additionally, 5-{[3-(ethoxycarbonyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl]amino}-5-oxopentanoic acid may be useful in the development of new drugs for the treatment of inflammatory diseases and autoimmune disorders. Further research is needed to fully understand the potential applications of 5-{[3-(ethoxycarbonyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl]amino}-5-oxopentanoic acid in drug development.
In conclusion, 5-{[3-(ethoxycarbonyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl]amino}-5-oxopentanoic acid is a novel compound that has gained significant attention in the scientific community due to its potential applications in drug development. Its unique chemical structure, anti-inflammatory, anti-tumor, and anti-viral properties make it a promising candidate for the development of new drugs. The synthesis of 5-{[3-(ethoxycarbonyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl]amino}-5-oxopentanoic acid is a complex process that requires expertise in organic chemistry. However, 5-{[3-(ethoxycarbonyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl]amino}-5-oxopentanoic acid has several advantages for lab experiments, including its range of biological activities. There are several future directions for 5-{[3-(ethoxycarbonyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl]amino}-5-oxopentanoic acid research, including the development of 5-{[3-(ethoxycarbonyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl]amino}-5-oxopentanoic acid-based drugs and the study of its mechanism of action.
Synthesis Methods
The synthesis of 5-{[3-(ethoxycarbonyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl]amino}-5-oxopentanoic acid involves the reaction of 2-amino-3-carboxy-4,5,6,7-tetrahydrothiophene with ethyl chloroformate and N-protected amino acid in the presence of a coupling agent. This reaction produces a cyclic peptide that is further deprotected to obtain the final product. The synthesis of 5-{[3-(ethoxycarbonyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl]amino}-5-oxopentanoic acid is a complex process that requires expertise in organic chemistry.
Scientific Research Applications
5-{[3-(ethoxycarbonyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl]amino}-5-oxopentanoic acid has shown promising results in various scientific research applications. It has been found to have anti-inflammatory, anti-tumor, and anti-viral properties. 5-{[3-(ethoxycarbonyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl]amino}-5-oxopentanoic acid has been studied for its potential use in the treatment of cancer, HIV, and other viral infections. It has also been studied for its ability to modulate the immune system and reduce inflammation in the body.
properties
Product Name |
5-{[3-(ethoxycarbonyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl]amino}-5-oxopentanoic acid |
---|---|
Molecular Formula |
C17H23NO5S |
Molecular Weight |
353.4 g/mol |
IUPAC Name |
5-[(3-ethoxycarbonyl-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)amino]-5-oxopentanoic acid |
InChI |
InChI=1S/C17H23NO5S/c1-2-23-17(22)15-11-7-4-3-5-8-12(11)24-16(15)18-13(19)9-6-10-14(20)21/h2-10H2,1H3,(H,18,19)(H,20,21) |
InChI Key |
SAKSIBBWJKPBGZ-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=C(SC2=C1CCCCC2)NC(=O)CCCC(=O)O |
Canonical SMILES |
CCOC(=O)C1=C(SC2=C1CCCCC2)NC(=O)CCCC(=O)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.